methyl 3-[(2-thienylcarbonyl)amino]-2-butenoate

• IUPAC Name: methyl (E)-3-(thiophene-2-carbonylamino)but-2-enoate
• InChI: InChI=1S/C10H11NO3S/c1-7(6-9(12)14-2)11-10(13)8-4-3-5-15-8/h3-6H,1-2H3,(H,11,13)/b7-6+
• InChI Key: IVMLVLUOMXXESC-VOTSOKGWSA-N
• Canonical SMILES: CC(=CC(=O)OC)NC(=O)C1=CC=CS1
• Isomeric SMILES: C/C(=C\C(=O)OC)/NC(=O)C1=CC=CS1
• Molecular Formula: C10H11NO3S
• Molecular Weight: 225.27 g/mol

Description

Methyl 3-[(2-thienylcarbonyl)amino]-2-butenoate, also known as MTCA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a synthetic compound that can be prepared through a series of chemical reactions, and its unique structure makes it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of methyl 3-[(2-thienylcarbonyl)amino]-2-butenoate is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins in cells. This leads to the disruption of various cellular processes, ultimately resulting in the observed effects.
Biochemical and Physiological Effects:
methyl 3-[(2-thienylcarbonyl)amino]-2-butenoate has been shown to have various biochemical and physiological effects, depending on the application. In medicine, it has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In agriculture, it has been shown to inhibit the growth of fungi by disrupting their cell membranes. In materials science, it has been shown to have unique chemical and physical properties that make it a promising candidate for use in new materials.

Advantages and Limitations for Lab Experiments

Methyl 3-[(2-thienylcarbonyl)amino]-2-butenoate has several advantages for use in lab experiments, including its ease of synthesis, stability, and unique structure. However, its relatively unknown mechanism of action and potential toxicity in certain applications may limit its use in certain experiments.

Future Directions

There are several future directions for research on methyl 3-[(2-thienylcarbonyl)amino]-2-butenoate, including further investigation of its mechanism of action, exploration of its potential applications in medicine, agriculture, and materials science, and development of new derivatives with improved properties. Additionally, more studies are needed to determine the safety and toxicity of methyl 3-[(2-thienylcarbonyl)amino]-2-butenoate in various applications.

Scientific Research Applications

Methyl 3-[(2-thienylcarbonyl)amino]-2-butenoate has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, it has been investigated for its anticancer properties, as it has been shown to inhibit the growth of certain cancer cells. In agriculture, it has been studied for its ability to control plant diseases caused by fungi. In materials science, it has been investigated for its potential use in the synthesis of new materials with unique properties.